Cas no 874638-93-4 (1-O-Acetyl-3,5-di-O-benzoyl-2-deoxy-2-fluoro-2-methyl-D-ribofuranose)

1-O-Acetyl-3,5-di-O-benzoyl-2-deoxy-2-fluoro-2-methyl-D-ribofuranose structure

874638-93-4 structure

Product Name:1-O-Acetyl-3,5-di-O-benzoyl-2-deoxy-2-fluoro-2-methyl-D-ribofuranose

CAS No:874638-93-4

MF:C₂₂H₂₁FO₇

MW:416.396350622177

CID:2852172

Update Time:2023-12-12

1-O-Acetyl-3,5-di-O-benzoyl-2-deoxy-2-fluoro-2-methyl-D-ribofuranose Chemical and Physical Properties

Names and Identifiers

- [(2R,3R,4R)-5-acetyloxy-3-benzoyloxy-4-fluoro-4-methyloxolan-2-yl]methyl benzoate
- 1-O-Acetyl-3,5-di-O-benzoyl-2-deoxy-2-fluoro-2-methyl-D-ribofuranose
- 1-O-Acetyl-3-O,5-O-dibenzoyl-2-fluoro-2-C-methyl-2-deoxy-D-ribofuranose
- (2R,3R,4R)-5-Acetoxy-2-((benzoyloxy)methyl)-4-fluoro-4-methyltetrahydrofuran-3-yl benzoate
- Inchi： 1S/C22H21FO7/c1-14(24)28-21-22(2,23)18(30-20(26)16-11-7-4-8-12-16)17(29-21)13-27-19(25)15-9-5-3-6-10-15/h3-12,17-18,21H,13H2,1-2H3/t17-,18-,21?,22-/m1/s1
- InChI Key： BZTAZTHUMPMNRU-QVUFTONESA-N
- SMILES： O([C@H]1[C@](F)(C)C(OC(=O)C)O[C@@H]1COC(C1C=CC=CC=1)=O)C(C1C=CC=CC=1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 30
Rotatable Bond Count: 9
Complexity: 627
XLogP3: 3.7
Topological Polar Surface Area: 88.1

1-O-Acetyl-3,5-di-O-benzoyl-2-deoxy-2-fluoro-2-methyl-D-ribofuranose Production Method

Production Method 1

874638-80-9

874638-93-4

Reaction Conditions

1.1 Reagents: Lithium tri-tert-butoxyaluminum hydride Solvents: Tetrahydrofuran ; 20 min, -20 °C; 3 h, -20 °C
1.2 Reagents: 4-(Dimethylamino)pyridine ; 1.5 h, -20 °C

Reference

Aspartic acid based nucleoside phosphoramidate prodrugs as potent inhibitors of hepatitis C virus replication

Maiti, Munmun; et al, Organic & Biomolecular Chemistry, 2015, 13(18), 5158-5174

Production Method 2

874638-80-9

874638-93-4

Reaction Conditions

1.1 Reagents: Lithium tri-tert-butoxyaluminum hydride Solvents: Tetrahydrofuran ; 40 min, -20 °C; 5 h, -20 °C
1.2 Reagents: 4-(Dimethylamino)pyridine Solvents: Acetic anhydride ; 3 h, -20 °C
1.3 Solvents: Ethyl acetate

Reference

Design, synthesis, and biological evaluation of novel 2'-deoxy-2'-fluoro-2'-C-methyl 8-azanebularine derivatives as potent anti-HBV agents

Yang, Wu ; et al, Bioorganic & Medicinal Chemistry Letters, 2019, 29(11), 1291-1297